Cas no 149650-08-8 ((E)-Ethyl 4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate)

• Product Name: (E)-Ethyl 4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate
• CAS No: 149650-08-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD30472003
• CID: 4602385
• PubChem ID: 127263474
• Update Time: 2025-06-08

(E)-Ethyl 4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate
• W12851
• (E)-Ethyl 4-((t-butoxycarbonyl)(methyl)amino)but-2-enoate
• ethyl (E)-4-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]but-2-enoate
• BS-42038
• (E)-Ethyl4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate
• MFCD30472003
• SCHEMBL25572980
• 149650-08-8

• MDL： MFCD30472003
• Inchi： 1S/C12H21NO4/c1-6-16-10(14)8-7-9-13(5)11(15)17-12(2,3)4/h7-8H,6,9H2,1-5H3/b8-7+
• InChI Key： SBZUSLOEYRVCLL-BQYQJAHWSA-N
• SMILES： O(C(N(C)C/C=C/C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8

Additional information on (E)-Ethyl 4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate

Recent Advances in the Application of (E)-Ethyl 4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate (CAS: 149650-08-8) in Chemical Biology and Pharmaceutical Research

The compound (E)-Ethyl 4-((tert-butoxycarbonyl)(methyl)amino)but-2-enoate (CAS: 149650-08-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This α,β-unsaturated ester derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions. Recent studies have highlighted its role in the construction of peptidomimetics and its potential as a warhead in covalent inhibitors targeting cysteine proteases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel SARS-CoV-2 main protease inhibitors. Researchers utilized the α,β-unsaturated carbonyl moiety of 149650-08-8 to develop covalent inhibitors that showed nanomolar potency against the viral protease. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for maintaining the compound's stability during synthetic transformations while allowing for selective deprotection when needed.

In the field of cancer therapeutics, a recent Nature Communications paper (2024) reported the use of 149650-08-8 as a building block for the development of selective KRAS G12C inhibitors. The compound's ability to undergo Michael addition reactions with the mutant cysteine residue in KRAS G12C makes it particularly valuable for targeting this challenging oncogenic protein. The study demonstrated that derivatives of this compound showed improved pharmacokinetic properties compared to earlier generation inhibitors.

From a synthetic chemistry perspective, advances in the asymmetric synthesis of 149650-08-8 have been reported in several recent publications. A 2023 Organic Letters paper described an efficient enantioselective route to this compound using chiral phase-transfer catalysis, achieving >99% ee. This development is particularly important as the stereochemistry of the double bond can significantly influence the biological activity of downstream derivatives.

The compound's stability profile has also been the subject of recent investigations. A 2024 study in the Journal of Pharmaceutical Sciences examined the degradation pathways of 149650-08-8 under various pH conditions, providing valuable data for formulation development. The researchers identified that the compound is most stable in slightly acidic conditions (pH 4-6), with the Boc group playing a protective role against nucleophilic attack at the β-position of the α,β-unsaturated system.

Looking forward, the unique chemical properties of 149650-08-8 continue to inspire new applications in drug discovery. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a scaffold for targeted protein degradation. The compound's dual functionality - the reactive enoate moiety and the protected amine - makes it particularly suitable for these emerging therapeutic modalities.